N-[3-(3,5-dimethyl-1-piperidinyl)propyl]-4-(methylthio)benzenesulfonamide

• IUPAC Name: N-[3-(3,5-dimethylpiperidin-1-yl)propyl]-4-methylsulfanylbenzenesulfonamide
• InChI: InChI=1S/C17H28N2O2S2/c1-14-11-15(2)13-19(12-14)10-4-9-18-23(20,21)17-7-5-16(22-3)6-8-17/h5-8,14-15,18H,4,9-13H2,1-3H3
• InChI Key: RTTBEQGWOLUWRU-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CCCNS(=O)(=O)C2=CC=C(C=C2)SC)C
• Molecular Formula: C17H28N2O2S2
• Molecular Weight: 356.6 g/mol

Description

N-[3-(3,5-dimethyl-1-piperidinyl)propyl]-4-(methylthio)benzenesulfonamide, also known as S 15535, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has been found to exhibit a range of biological activities.

Scientific Research Applications

N-[3-(3,5-dimethyl-1-piperidinyl)propyl]-4-(methylthio)benzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit antidepressant, anxiolytic, and neuroprotective effects in preclinical studies. In addition, it has also been investigated for its potential use in the treatment of drug addiction, schizophrenia, and Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of N-[3-(3,5-dimethyl-1-piperidinyl)propyl]-4-(methylthio)benzenesulfonamide is not fully understood. However, it has been suggested that this compound acts on the serotonergic and dopaminergic systems in the brain. It has been found to increase the levels of serotonin and dopamine in certain brain regions, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
N-[3-(3,5-dimethyl-1-piperidinyl)propyl]-4-(methylthio)benzenesulfonamide has been found to exhibit several biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in the growth, development, and survival of neurons. In addition, it has also been found to reduce the levels of pro-inflammatory cytokines, which are molecules that contribute to inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-[3-(3,5-dimethyl-1-piperidinyl)propyl]-4-(methylthio)benzenesulfonamide has several advantages for lab experiments. It is a well-characterized compound that has been extensively studied in preclinical models. In addition, it has been found to exhibit a range of biological activities, which makes it a versatile tool for studying various physiological and pathological processes. However, one limitation of this compound is that its mechanism of action is not fully understood, which may limit its potential use in certain research areas.

Future Directions

There are several future directions for research on N-[3-(3,5-dimethyl-1-piperidinyl)propyl]-4-(methylthio)benzenesulfonamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Another area of interest is its potential use in the treatment of drug addiction, as it has been found to reduce drug-seeking behavior in preclinical models. In addition, further research is needed to fully understand the mechanism of action of this compound, which may lead to the development of more effective therapies for various neurological and psychiatric disorders.
Conclusion:
In conclusion, N-[3-(3,5-dimethyl-1-piperidinyl)propyl]-4-(methylthio)benzenesulfonamide is a chemical compound that has been extensively studied for its potential therapeutic applications. It has been found to exhibit a range of biological activities, including antidepressant, anxiolytic, and neuroprotective effects. Although its mechanism of action is not fully understood, this compound has several advantages for lab experiments and holds promise for the development of new therapies for various neurological and psychiatric disorders.